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Compound of Interest

Compound Name:
4-Fluoro-3-

(trifluoromethoxy)aniline

CAS No.: 113421-98-0

Cat. No.: B1321837

Get Quote

An In-depth Technical Guide to 4-Fluoro-3-(trifluoromethoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of 4-Fluoro-3-
(trifluoromethoxy)aniline (CAS No. 113421-98-0), a specialized fluorinated aromatic amine of

increasing importance in medicinal chemistry and materials science. The strategic placement of

both a fluorine atom and a trifluoromethoxy group on the aniline scaffold imparts a unique

combination of physicochemical properties, making it a valuable building block for novel

molecular entities. This document delves into the compound's core structure, physicochemical

characteristics, plausible synthetic strategies, and key reactivity. Furthermore, it outlines its

applications in drug discovery, supported by an analysis of how its distinct structural motifs

influence pharmacokinetic and pharmacodynamic profiles. Detailed protocols for safe handling

and storage are also provided to ensure laboratory integrity and safety.
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The Strategic Role of Fluorinated Anilines in Modern
Chemistry
The introduction of fluorine into organic molecules is a cornerstone of modern drug design.[1]

Fluorine's small size and high electronegativity can profoundly alter a molecule's properties,

often leading to enhanced metabolic stability, increased lipophilicity, and improved binding

affinity to biological targets.[2] Within this context, two key functional groups, the trifluoromethyl

(-CF3) and trifluoromethoxy (-OCF3) groups, are particularly significant.[2]

While the trifluoromethyl group is more common, the trifluoromethoxy group is gaining

prominence for its ability to dramatically increase lipophilicity while being metabolically robust.

[2] When these groups are incorporated into a versatile scaffold like aniline, they create

powerful intermediates for synthesis. 4-Fluoro-3-(trifluoromethoxy)aniline is a prime example

of such a scaffold, offering chemists a tool to introduce these desirable properties into complex

target molecules with precision.

Core Compound Profile: 4-Fluoro-3-
(trifluoromethoxy)aniline
Structure and Nomenclature
The defining feature of this compound is the aniline core substituted at the 4-position with a

fluorine atom and at the 3-position with a trifluoromethoxy group. This specific arrangement

dictates its electronic and steric properties.

IUPAC Name: 4-fluoro-3-(trifluoromethoxy)aniline[3]

CAS Number: 113421-98-0[3]

Molecular Formula: C₇H₅F₄NO[3]

Synonyms: Benzenamine, 4-fluoro-3-(trifluoromethoxy)-[3]

Caption: Chemical structure of 4-Fluoro-3-(trifluoromethoxy)aniline.

Physicochemical Properties
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The interplay between the electron-donating amine group and the strongly electron-

withdrawing fluoro and trifluoromethoxy groups creates a unique electronic environment. This

influences the compound's lipophilicity, basicity, and overall stability.

Property Value Source

Molecular Weight 195.11 g/mol [3]

XLogP3 2.5 [3]

Hydrogen Bond Donor Count 1 [3]

Hydrogen Bond Acceptor

Count
2 [3]

Rotatable Bond Count 1 [3]

Insight from the Senior Scientist: The XLogP3 value of 2.5 indicates significant lipophilicity, a

direct consequence of the -OCF3 group. This property is highly desirable in drug development

for enhancing membrane permeability, including passage across the blood-brain barrier.[2] The

electron-withdrawing nature of the substituents is expected to decrease the basicity of the

aniline nitrogen compared to unsubstituted aniline, which can be a crucial factor in avoiding off-

target interactions with biological macromolecules.

Synthesis and Reactivity
Plausible Synthetic Pathway
While specific, published synthetic routes for 4-fluoro-3-(trifluoromethoxy)aniline are not

abundant, a logical pathway can be constructed from established organofluorine chemistry

principles, likely starting from a more common precursor like 4-fluoro-3-hydroxyaniline.

4-Fluoro-3-hydroxyaniline Trifluoromethylation
(e.g., with CF3I, Cu catalyst)

Step 1 4-Fluoro-3-(trifluoromethoxy)anilineProduct

Click to download full resolution via product page
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Caption: A plausible synthetic workflow for the target compound.

Experimental Causality: The choice of a copper-catalyzed trifluoromethylation of the phenol

group is based on modern methods for forming C-O bonds with fluorinated groups. This

approach offers a direct and often high-yielding route to the desired trifluoromethoxy moiety

from a readily available hydroxyl precursor.

Key Chemical Reactivity
The reactivity of 4-fluoro-3-(trifluoromethoxy)aniline is dominated by its primary amine and

the electron-deficient aromatic ring. This dual functionality makes it a versatile intermediate.

Amide Formation: The primary amine readily reacts with acyl chlorides, anhydrides, or

carboxylic acids to form stable amide bonds, a fundamental linkage in many pharmaceutical

agents.[4]

Diazotization: The amine can be converted into a diazonium salt using nitrous acid. This

highly reactive intermediate can then be displaced by a wide variety of nucleophiles (e.g.,

halogens, cyano groups) in reactions like the Sandmeyer reaction, allowing for further

functionalization of the aromatic ring.[4]

Schiff Base Formation: Condensation with aldehydes or ketones yields imines (Schiff bases),

which can be further reduced to secondary amines, another common structural motif in

bioactive molecules.[4]

4-Fluoro-3-(trifluoromethoxy)aniline

Amide Products

 + RCOCl

Diazonium Salts

 + HNO₂

Schiff Bases / Imines

 + RCHO

Click to download full resolution via product page

Caption: Key reaction pathways for the subject compound.
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Analytical Characterization Protocol
Confirming the structure and purity of 4-fluoro-3-(trifluoromethoxy)aniline is critical. A multi-

technique approach is required for unambiguous characterization.

Protocol: Full Spectroscopic Analysis

Sample Preparation: Dissolve an accurately weighed sample (approx. 5-10 mg) in a suitable

deuterated solvent (e.g., CDCl₃ or DMSO-d₆) for NMR analysis. Prepare a dilute solution in

methanol or acetonitrile for MS analysis.

¹H NMR Spectroscopy:

Expected Signals: Look for three distinct aromatic proton signals, likely in the range of 6.5-

7.5 ppm. The signals will exhibit complex splitting patterns due to both proton-proton and

proton-fluorine coupling. A broad singlet corresponding to the -NH₂ protons will also be

present.

Self-Validation: Integration of the aromatic and amine signals should correspond to a

1:1:1:2 proton ratio.

¹⁹F NMR Spectroscopy:

Expected Signals: Two signals are expected. One for the fluorine atom on the ring and

another for the -OCF₃ group. The chemical shifts will be distinct and characteristic of their

chemical environment.

Self-Validation: This is the most direct method to confirm the presence and integrity of both

fluorine-containing groups.

¹³C NMR Spectroscopy:

Expected Signals: Seven carbon signals are expected. The carbon atoms bonded to

fluorine will appear as doublets (C-F coupling).

Self-Validation: Confirms the carbon skeleton and the attachment points of the fluorine

substituents.
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Mass Spectrometry (MS):

Method: Use a high-resolution technique like ESI-TOF to obtain an accurate mass.

Expected Result: The molecular ion peak [M+H]⁺ should be observed at m/z

corresponding to the exact mass of C₇H₆F₄NO⁺ (196.0380).

Self-Validation: An observed mass within 5 ppm of the calculated exact mass provides

high confidence in the elemental composition.

Applications in Drug Development
This compound is not an active pharmaceutical ingredient (API) itself but rather a high-value

building block used to construct APIs.[5] Its utility stems from the properties it confers upon a

larger molecule.

Metabolic Blocking: The fluorine atom at the 4-position can serve as a metabolic blocker,

preventing enzymatic oxidation at that site, which can increase the half-life of a drug.

Enhanced Bioavailability: The trifluoromethoxy group significantly boosts lipophilicity, which

can improve absorption and distribution, including penetration of the central nervous system.

[2]

Modulation of pKa: The electron-withdrawing groups lower the basicity of the aniline

nitrogen, which can be fine-tuned to optimize interactions with a target receptor or to improve

solubility and formulation characteristics.

Scaffold for Kinase Inhibitors: The aniline scaffold is a common feature in many kinase

inhibitors. This particular derivative provides a starting point for creating novel inhibitors with

potentially improved pharmacokinetic profiles.

Safety, Handling, and Storage Protocol
While a specific Safety Data Sheet (SDS) for 4-Fluoro-3-(trifluoromethoxy)aniline must be

consulted from the supplier, the following protocol is based on best practices for handling

hazardous aromatic amines and fluorinated compounds.[6][7]
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Hazard Identification: Based on structurally similar compounds, it should be treated as a

substance with potential for:

Acute oral, dermal, and inhalation toxicity.[8]

Serious skin and eye irritation.[8]

Respiratory system irritation.[6]

Step-by-Step Handling and Storage Protocol:

Engineering Controls: All handling must be conducted inside a certified chemical fume hood

to prevent inhalation of vapors. Ensure safety showers and eyewash stations are readily

accessible.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[7]

Skin Protection: Wear impervious gloves (e.g., nitrile) and a chemically resistant lab coat.

Change gloves immediately if contamination occurs.[7]

Respiratory Protection: If there is a risk of exceeding exposure limits, use a full-face

respirator with an appropriate organic vapor cartridge.[7]

Safe Handling:

Avoid all contact with skin, eyes, and clothing.[6]

Do not breathe vapors or mists.[6]

Use non-sparking tools and keep away from heat, sparks, and open flames.[9]

Wash hands thoroughly after handling, even if gloves were worn.[6]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-3-_trifluoromethyl_aniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-3-_trifluoromethyl_aniline
https://www.fishersci.com/store/msds?partNumber=AAA1825006&productDescription=4-FLRO-3-%28TRIFLROMETHL%29ANIL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1825006&productDescription=4-FLRO-3-%28TRIFLROMETHL%29ANIL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/4-fluoro-3-trifluoromethylaniline-pid_Seven15111.html
https://www.echemi.com/sds/4-fluoro-3-trifluoromethylaniline-pid_Seven15111.html
https://www.echemi.com/sds/4-fluoro-3-trifluoromethylaniline-pid_Seven15111.html
https://www.fishersci.com/store/msds?partNumber=AAA1825006&productDescription=4-FLRO-3-%28TRIFLROMETHL%29ANIL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1825006&productDescription=4-FLRO-3-%28TRIFLROMETHL%29ANIL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.merckmillipore.com/Web-AE-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-841431&DocumentType=MSD&DocumentId=841431_SDS_IS_EN.PDF&DocumentUID=670373&Language=EN&Country=IS&Origin=null
https://www.fishersci.com/store/msds?partNumber=AAA1825006&productDescription=4-FLRO-3-%28TRIFLROMETHL%29ANIL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/4-fluoro-3-trifluoromethylaniline-pid_Seven15111.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep refrigerated (2-8°C is often recommended for long-term stability).[10]

Store away from incompatible materials such as strong oxidizing agents and strong acids.

[6]

Disposal:

Dispose of contents and container in accordance with all local, regional, and national

regulations for hazardous chemical waste. Do not allow it to enter the sewer system.[6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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